Cas no 670267-09-1 (ethyl 4-{10-chloro-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate)

• Product Name: ethyl 4-{10-chloro-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate
• CAS No: 670267-09-1
• MF: C₂₁H₁₄ClNO₄
• MW: 379.793164730072
• CID: 6296563
• PubChem ID: 2133765
• Update Time: 2025-06-09

ethyl 4-{10-chloro-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{10-chloro-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate
• ethyl 4-{10-chloro-2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate
• ethyl 4-(6-chloro-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)benzoate
• F1565-0166
• Oprea1_092572
• 670267-09-1
• AKOS001595102
• ETHYL 4-[6-CHLORO-1,3-DIOXO-1H-BENZO[DE]ISOQUINOLIN-2(3H)-YL]BENZOATE
• EU-0003373
• ZINC02685306
• CCG-312707
• ethyl 4-(6-chloro-1,3-dioxobenzo[de]isoquinolin-2-yl)benzoate

• Inchi： 1S/C21H14ClNO4/c1-2-27-21(26)12-6-8-13(9-7-12)23-19(24)15-5-3-4-14-17(22)11-10-16(18(14)15)20(23)25/h3-11H,2H2,1H3
• InChI Key： KCUWMGRUIGEWCN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(N(C3C=CC(C(=O)OCC)=CC=3)C(C3=CC=CC=1C=23)=O)=O

Computed Properties

• Exact Mass: 379.0611356g/mol
• Monoisotopic Mass: 379.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.7Ų

Additional information on ethyl 4-{10-chloro-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate

Professional Introduction to Ethyl 4-{10-Chloro-2,4-dioxo-3-azatricyclo7.3.1.0^5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate (CAS No 670267-09-1)

Ethyl 4-{10-Chloro-2,4-dioxo-3-azatricyclo7.3.1.0^5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate is a complex organic compound with a highly intricate molecular structure. This compound, identified by its CAS number 670267-09-1, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of multiple heterocyclic rings and functional groups makes it a subject of interest for researchers exploring novel therapeutic agents.

The compound's structure includes a tricyclic system with several fused rings, which contributes to its rigidity and specific spatial orientation. This tricyclic core is further modified by various substituents, including a benzoate moiety and a long alkenyl chain. The 10-chloro-2,4-dioxo-3-azatricyclo7.3.1.0^5,13trideca-1(13),5,7,9,11-pentaen-3-yl part of the molecule is particularly noteworthy, as it introduces both electron-withdrawing and electron-donating groups that can influence the compound's reactivity and interaction with biological targets.

In recent years, there has been growing interest in the development of molecules with tricyclic structures due to their potential to mimic natural products and exhibit unique pharmacological properties. The compound in question has been studied for its possible applications in the treatment of various diseases, including cancer and infectious disorders. Its complex architecture suggests that it may interact with multiple biological pathways simultaneously, which could lead to synergistic effects in drug therapy.

One of the key areas of research involving Ethyl 4-{10-Chloro-2,4-dioxo-3-azatricyclo7.3.1.0^5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in diseases such as cancer. By inhibiting specific kinases, this compound could potentially disrupt abnormal cell growth and proliferation. Preliminary studies have shown that derivatives of this molecule can exhibit inhibitory activity against certain kinases, making it a promising candidate for further development.

The synthesis of this compound presents significant challenges due to its complex structure. Advanced synthetic methodologies are required to construct the tricyclic core and introduce the various substituents in the correct positions. Researchers have employed techniques such as cyclization reactions and functional group transformations to achieve the desired molecular framework. The success of these synthetic efforts is crucial for advancing the compound's development into a viable therapeutic agent.

In addition to its potential as a kinase inhibitor, Ethyl 4-{10-Chloro-2,4-dioxo-3-azatricyclo7.3.1.0^5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate has also been explored for its antimicrobial properties. The presence of multiple heterocyclic rings and functional groups can contribute to the compound's ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways in microorganisms. This makes it an attractive candidate for developing new antibiotics or antifungal agents.

The pharmacokinetic properties of this compound are another area of interest for researchers. Understanding how the body processes and eliminates Ethyl 4-{10-Chloro-2,4-dioxo-3-azatricyclo7.3.1.0^5,13trideca-1(13),5,7,9,11-pentaen-3-yl}benzoate is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Studies have begun to investigate its absorption、distribution、metabolism、and excretion (ADME) profiles，which will provide valuable insights into its behavior within the human body.

The development of novel drug candidates often involves computational modeling and virtual screening techniques to predict their biological activity and optimize their properties before they are synthesized in the laboratory。Ethyl 4-{10-Chloro-2，4-dioxo - 3 - azatricyclo7。3。1。0^5，13trideca - 1（13），5，7，9，11 - pentoen - 3 - yl}benzoate has been subjected to such analyses，which have helped researchers identify promising derivatives with enhanced activity or improved pharmacokinetic profiles。These computational approaches have significantly accelerated the drug discovery process，allowing researchers to focus on the most promising candidates for further investigation。

In conclusion，Ethyl 4-{10-Chloro - 2，4 - dioxo - 3 - azatricyclo7。3。1。0^5，13trideca - 1（13），5，7，9，11 - pentoen - 3 - yl}benzoate (CAS No 670267 - 09 - 1) is a structurally complex organic compound with significant potential in pharmaceutical applications。Its unique molecular architecture has led to investigations into its role as a kinase inhibitor、antimicrobial agent、and other therapeutic uses。Ongoing research into its synthesis、pharmacological properties、and pharmacokinetics continues to expand our understanding of this compound's potential as a novel drug candidate。